7-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 7-[4-(1,2,4-triazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C15H9N7/c16-7-12-8-19-22-14(5-6-18-15(12)22)11-1-3-13(4-2-11)21-10-17-9-20-21/h1-6,8-10H
• InChI Key: NTCPRBCWTXBPFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NC3=C(C=NN23)C#N)N4C=NC=N4
• Molecular Formula: C15H9N7
• Molecular Weight: 287.28 g/mol

Description

The compound is a complex organic molecule that contains several common functional groups, including a 1,2,4-triazole ring, a pyrazolo[1,5-a]pyrimidine ring, and a phenyl ring. Compounds with these functional groups are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds is often confirmed using techniques like NMR and MS analysis. These techniques allow researchers to determine the positions of the atoms in the molecule and the types of bonds between them.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Similar compounds are often characterized by their melting points, densities, and other physical properties.

Scientific Research Applications

Heterocyclic Synthesis

7-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile serves as a crucial building block in heterocyclic chemistry. It is involved in the synthesis of various pyrazolo[1,5-a]pyrimidine derivatives, showcasing its versatility in creating a wide range of heterocyclic compounds. These derivatives are synthesized by reacting 5-amino-pyrazole-4-carbonitrile with different organic reagents, demonstrating the compound's pivotal role in generating novel heterocyclic frameworks with potential applications in medicinal chemistry and material science (Harb, Abbas, & Mostafa, 2005).

Future Directions

Future research could focus on further exploring the potential biological activities of this compound and similar compounds. This could include testing their effects on different types of cells and studying their mechanisms of action in more detail.

Mechanism of Action

Target of Action

Similar compounds with a 1,2,4-triazole moiety have been reported to interact with β-tubulin , a protein involved in cell division and structure .

Mode of Action

Compounds with similar structures have been shown to interact with their targets via hydrogen bonding . This interaction can lead to changes in the target protein’s function, potentially inhibiting its activity .

Biochemical Pathways

Based on the potential interaction with β-tubulin , it can be inferred that the compound may affect pathways related to cell division and structure .

Result of Action

The compound has been reported to exhibit cytotoxic activities against certain cancer cell lines . Specifically, similar compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis . This suggests that the compound may have potential anticancer properties .